methyl 1-(4-cyanobenzenesulfonamido)cyclopentane-1-carboxylate
Overview
Description
Methyl 1-(4-cyanobenzenesulfonamido)cyclopentane-1-carboxylate, or MCCPC, is a synthetic organic compound with a wide range of applications in the scientific research field. It is a versatile building block for the synthesis of various compounds, such as amides, esters, and other derivatives. MCCPC is also used as a reagent for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. In addition, it is a useful tool for the study of enzymatic reactions and biochemical pathways.
Mechanism of Action
MCCPC acts as a nucleophile in the reaction, attacking the electrophilic carbon atom of the 4-cyanobenzene sulfonamide. The resulting product is an amide bond, which is further stabilized by hydrogen bonding. The reaction also produces a cyclopentane ring, which is stabilized by the formation of hydrogen bonds between the nitrogen atoms of the amide bond and the oxygen atoms of the cyclopentane ring.
Biochemical and Physiological Effects
MCCPC has been shown to have a wide range of biochemical and physiological effects. It has been shown to be a potent inhibitor of the enzyme cyclooxygenase, which is responsible for the synthesis of prostaglandins. In addition, MCCPC has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
MCCPC is a versatile reagent that is widely used in scientific research. It is relatively easy to synthesize and is relatively stable in aqueous solutions. In addition, it has a wide range of applications in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. However, it is important to note that MCCPC is a potentially hazardous compound and should be handled with care. It is also important to note that MCCPC is a highly reactive compound and should be used in a well-ventilated area.
Future Directions
MCCPC has a wide range of applications in scientific research and has the potential to be used in the synthesis of various compounds. In the future, it is possible that MCCPC could be used in the synthesis of new pharmaceuticals and agrochemicals. In addition, it is possible that MCCPC could be used in the study of enzymatic reactions and biochemical pathways. It is also possible that MCCPC could be used to develop new peptide mimics and cyclic peptides. Finally, it is possible that MCCPC could be used in the development of novel neuroprotective agents.
Synthesis Methods
MCCPC can be synthesized through a variety of methods, including the condensation of 4-cyanobenzene sulfonamide and cyclopentane-1-carboxylic acid. The reaction is typically conducted in an aqueous medium at a temperature of around 80°C. The product is then purified by recrystallization and further purified by chromatography.
Scientific Research Applications
MCCPC is widely used in scientific research due to its versatile nature. It can be used as a reagent in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. In addition, MCCPC is a useful tool for the study of enzymatic reactions and biochemical pathways. It has also been used in the synthesis of various peptides, such as cyclic peptides and peptide mimics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-(4-cyanobenzenesulfonamido)cyclopentane-1-carboxylate involves the reaction of 4-cyanobenzenesulfonyl chloride with cyclopentanone to form 1-(4-cyanobenzenesulfonyl)cyclopentanone, which is then reacted with methylamine to form methyl 1-(4-cyanobenzenesulfonamido)cyclopentanone. The final step involves the esterification of the carboxylic acid group with methanol to form the desired product.", "Starting Materials": [ "4-cyanobenzenesulfonyl chloride", "cyclopentanone", "methylamine", "methanol" ], "Reaction": [ "Step 1: 4-cyanobenzenesulfonyl chloride is reacted with cyclopentanone in the presence of a base such as triethylamine to form 1-(4-cyanobenzenesulfonyl)cyclopentanone.", "Step 2: 1-(4-cyanobenzenesulfonyl)cyclopentanone is then reacted with excess methylamine in the presence of a base such as sodium methoxide to form methyl 1-(4-cyanobenzenesulfonamido)cyclopentanone.", "Step 3: The final step involves the esterification of the carboxylic acid group in methyl 1-(4-cyanobenzenesulfonamido)cyclopentanone with methanol in the presence of a catalyst such as sulfuric acid to form the desired product, methyl 1-(4-cyanobenzenesulfonamido)cyclopentane-1-carboxylate." ] } | |
CAS RN |
2758004-14-5 |
Molecular Formula |
C14H16N2O4S |
Molecular Weight |
308.4 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
